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Compound of Interest

Compound Name: N-Methyl-N-vinylacetamide

Cat. No.: B020336

An In-depth Technical Guide to the Safety and Handling of N-Methyl-N-vinylacetamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-Methyl-N-
vinylacetamide (CAS No. 3195-78-6), a flammable and hazardous chemical. Adherence to
these guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Classification

N-Methyl-N-vinylacetamide is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications.

GHS Classifications

Flammable liquids (Category 3)[1]

Acute toxicity, Oral (Category 4)[1]

Acute toxicity, Dermal (Category 4)[1]

Serious eye irritation (Category 2)[2]

Skin irritation (Category 2)[1]
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» Specific target organ toxicity — single exposure (Respiratory tract irritation)[2][3]
Signal Word:Warning

Hazard Statements:

H226: Flammable liquid and vapor.[1][2]

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[1][2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Physicochemical and Toxicological Data

Quantitative data for N-Methyl-N-vinylacetamide is summarized below for easy reference.

Table 1: Physicochemical Properties
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Property Value Source(s)
Molecular Formula CsHsNO [2][4]
Molecular Weight 99.13 g/mol [2]
Appearance l.Dar.k brown or clear brown 3]
liquid

Boiling Point 165 - 168 °C @ 760 mmHg [3]
70 °C @ 25 mmHg [5]
Melting/Freezing Point -36 °C
Flash Point 58 °C - 62.5 °C (closed cup) [4115]
Density 0.959 - 0.960 g/cm3 @ 25 °C [31141[5]
Vapor Pressure 1.8 mbar @ 20 °C [3]
Water Solubility Miscible [3]
Partition Coefficient log Pow: -0.241

Table 2: Toxicological Data
Test Species Route Value Source(s)
LD50 Rat Oral 1760 mg/kg [3]
LD50 Rat Oral 2830 ulL/kg [3]
LD50 Rabbit Dermal 1354 mg/kg [3]
LD50 Rabbit Dermal 1410 ul/kg [3][6]
LC50 Golden orfe - 500 mg/L (96 h) [3]
LC Rat Inhalation > 4000 ppm (4 h)  [6]

Experimental Protocols
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Detailed experimental protocols for the toxicological studies cited above are not available in the
public domain safety documents. The primary reference for the dermal and inhalation toxicity
data is the American Industrial Hygiene Association Journal, Volume 23, Page 95, published in
1962.[6] This source confirms the lethal dose data but does not provide detailed
methodologies. For precise experimental replication, researchers must consult the original

publication.

Safe Handling and Storage Workflow

Proper handling and storage are paramount to minimize risk. The logical workflow below
outlines the key steps for safely managing N-Methyl-N-vinylacetamide in a laboratory setting.
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Preparation & Handling
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Keep container tightly closed
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Spill Cleanup /
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- Collect in suitable container /
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Caption: Recommended workflow for handling N-Methyl-N-vinylacetamide.
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Key Handling and Storage Precautions:

Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids.[3] Keep
containers tightly closed and away from heat, sparks, open flames, and other ignition
sources.[1][3]

Ventilation: Always use this chemical in a well-ventilated area or within a chemical fume hood
to maintain airborne levels below exposure limits.[3]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical splash goggles and a face shield.[3]

o Skin Protection: Wear appropriate protective gloves and flame-retardant antistatic
protective clothing.[3]

o Respiratory Protection: If vapors or aerosols are generated, use a respirator with an
appropriate filter (e.g., type ABEK).

Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke when
using this product.[1]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure. The following diagram

outlines the recommended first aid response.
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Exposure Event
Routesof Exposure & ﬁt&aQiesponse

Eye Contact:

Rinse cautiously with water
for several minutes

Remove contact lenses

Skin Contact:
Take off contaminated clothing
Rinse skin with water/shower

Ingestion:
Rinse mouth
Do NOT induce vomiting

Inhalation:
Remove to fresh air

A\

Show Safety Data Sheet
to the doctor

Click to download full resolution via product page

Caption: First aid response flowchart for exposure incidents.

First Aid Measures:

e General Advice: Show the Safety Data Sheet (SDS) to the medical professional in
attendance.[1]

 Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. Get medical
aid immediately.[3]

» Skin Contact: Immediately take off all contaminated clothing. Flush skin with plenty of water
for at least 15 minutes. Consult a physician.[3]

o Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact lenses if present and easy to do. Get medical
aid immediately.[3]
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e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink 2-4 cupfuls of milk or water if conscious and alert.
Get medical aid immediately.[3]

Stability and Reactivity

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature).[3]

» Conditions to Avoid: Keep away from heat, flames, sparks, and other sources of ignition.[3]
Vapor/air mixtures can be explosive with intense warming.[3]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[3]

e Hazardous Decomposition Products: Thermal decomposition may produce carbon
monoxide, carbon dioxide, and nitrogen oxides (NOx).[1][3]

Firefighting and Spill Measures

 Firefighting:

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[4]

o Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[4] Vapors can form explosive mixtures with air.

e Spill Response:
o Evacuate personnel and ensure adequate ventilation.[1]
o Remove all sources of ignition.[1][3]

o Absorb the spill with inert, non-combustible material (e.g., sand, earth) and place itin a
suitable container for disposal.[3] Do not let the product enter drains.[1]

This document is intended as a guide and does not replace a thorough review of the official
Safety Data Sheet (SDS) provided by the supplier. Always consult the SDS before working with
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any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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